Cas no 1804403-56-2 (Methyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate)

• Product Name: Methyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate
• CAS No: 1804403-56-2
• MF: C₁₁H₈F₆O₃
• MW: 302.16984462738
• CID: 4949888
• Update Time: 2023-08-22

Methyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,5-bis(trifluoromethyl)-4-methoxybenzoate

• Inchi： 1S/C11H8F6O3/c1-19-8-6(10(12,13)14)3-5(9(18)20-2)4-7(8)11(15,16)17/h3-4H,1-2H3
• InChI Key： UTLKKSCRVHYZEE-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C=C(C(F)(F)F)C=1OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5